Cas no 1807243-94-2 (2-Chloro-5-fluoro-3-iodotoluene)

• Product Name: 2-Chloro-5-fluoro-3-iodotoluene
• CAS No: 1807243-94-2
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 5000574
• Update Time: 2025-05-24

2-Chloro-5-fluoro-3-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-3-iodotoluene

• Inchi： 1S/C7H5ClFI/c1-4-2-5(9)3-6(10)7(4)8/h2-3H,1H3
• InChI Key： DPQINEGIKPKWLV-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-5-fluoro-3-iodotoluene

Recent Advances in the Application of 2-Chloro-5-fluoro-3-iodotoluene (CAS: 1807243-94-2) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-fluoro-3-iodotoluene (CAS: 1807243-94-2) is a halogenated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including multiple halogen substituents, make it a versatile intermediate for the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in cross-coupling reactions, medicinal chemistry, and as a building block for bioactive compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Chloro-5-fluoro-3-iodotoluene as a key intermediate in the synthesis of novel kinase inhibitors. The compound's iodine moiety facilitated efficient palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of diverse molecular scaffolds. The resulting inhibitors exhibited potent activity against specific cancer-related kinases, highlighting the compound's potential in oncology drug discovery.

Another significant application of 2-Chloro-5-fluoro-3-iodotoluene was reported in a recent ACS Catalysis publication, where it served as a precursor for the development of fluorinated radiopharmaceuticals. The presence of both fluorine and iodine in the molecule allowed for dual-labeling strategies, which are particularly valuable in positron emission tomography (PET) imaging. This study showcased the compound's role in advancing diagnostic tools for neurological disorders.

From a synthetic chemistry perspective, 2-Chloro-5-fluoro-3-iodotoluene has proven to be an excellent substrate for regioselective functionalization. A 2024 Nature Communications paper detailed its use in sequential cross-coupling reactions, where the different halogen atoms could be selectively replaced to create complex, multifunctional molecules. This approach has opened new avenues for the efficient synthesis of drug candidates with tailored properties.

The safety profile and handling considerations of 2-Chloro-5-fluoro-3-iodotoluene have also been the subject of recent investigations. While the compound requires careful handling due to its halogenated nature, studies have shown that it can be safely utilized in laboratory settings with appropriate precautions. Its stability under various reaction conditions makes it particularly attractive for industrial-scale pharmaceutical manufacturing.

Looking forward, the unique properties of 2-Chloro-5-fluoro-3-iodotoluene position it as a valuable tool in the medicinal chemist's arsenal. Its applications span from early-stage drug discovery to the development of imaging agents, demonstrating the compound's versatility. Future research directions may explore its use in targeted drug delivery systems and as a scaffold for the development of novel antimicrobial agents, particularly given the growing need for new antibiotics.